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Compound of Interest

Compound Name: Direct Black 22

Cat. No.: B1585272

Direct Black 22: A Technical Guide for Research
Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Black 22, also known by its Colour Index name C.l. 35435, is a polyazo dye belonging
to the azo dye class.[1] Primarily utilized in the textile industry for dyeing cellulosic fibers such
as cotton, viscose, and paper, its chemical properties and potential biological effects have also
made it a subject of interest in environmental and toxicological research.[1][2] This technical
guide provides an in-depth overview of the chemical properties of Direct Black 22 for research
use, focusing on its physicochemical characteristics, toxicological profile, and relevant
experimental protocols. While its applications in drug development are not established, the
provided data on its chemical behavior and biological impact are valuable for toxicological
assessment and environmental safety studies.

Chemical and Physical Properties

Direct Black 22 is a complex organic salt characterized by multiple azo groups (-N=N-) which
are responsible for its deep black color.[1] Its chemical structure and properties are
summarized below.

Table 1: General Chemical Properties of Direct Black 22
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Property Value Reference

trisodium;6-[(2,4-
diaminophenyl)diazenyl]-3-[[4-
[4-[[7-[(2,4-
diaminophenyl)diazenyl]-1-

) hydroxy-3-

Chemical Name [3]
sulfonatonaphthalen-2-
ylldiazenyl]-2-
sulfonatoanilino]phenyl]diazen

yl]-4-hydroxynaphthalene-2-

sulfonate
CAS Number 6473-13-8 [3]
Molecular Formula Ca4H32N13Na3011S3 [3]
Molecular Weight 1083.97 g/mol [3]
Chemical Class Polyazo Dye
Appearance Black or blue-gray powder

Table 2: Physicochemical Properties of Direct Black 22
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Property Value/Description Reference
N Good solubility in water,
Solubility ) ) ]
forming a violet-black solution.
Amax (Absorbance Peak) 476 nm [4]
pH of 1% Solution 6.0-8.0 [5]

Behavior in Acids

In concentrated sulfuric acid, it
dissolves to form a violet-black
solution, with a brown
precipitate upon dilution. In
concentrated nitric acid, it
forms a reddish-brown solution
with precipitation. A brownish-
black precipitate forms with the
addition of concentrated
hydrochloric acid to an

agueous solution.

Behavior in Bases

An aqueous solution turns dark
blue-red upon the addition of
concentrated sodium

hydroxide.

pH Sensitivity

The color of Direct Black 22 is
sensitive to pH changes in the
dye bath.

[1]

Toxicological Profile

Research into the biological effects of Direct Black 22 has primarily focused on its

environmental impact and potential toxicity. As an azo dye, there are concerns about its

breakdown products, which can include carcinogenic aromatic amines.

Cytotoxicity and Genotoxicity

In vivo studies on the model organism Allium cepa (onion) have demonstrated that while Direct

Black 22 and its byproducts may not induce direct toxicity, they can cause cytotoxicity and

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/direct_black_22
https://www.colorantsgroup.com/pdf/tds-direct-black-22.pdf
https://www.primachemicals.com/all-about-direct-black-22/
https://www.benchchem.com/product/b1585272?utm_src=pdf-body
https://www.benchchem.com/product/b1585272?utm_src=pdf-body
https://www.benchchem.com/product/b1585272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

genotoxicity. However, the genotoxicity was observed to be reduced after remediation
processes.

Experimental Protocols
Spectrophotometric Analysis for Quantification

A common method for quantifying Direct Black 22 in solution is UV-Visible spectrophotometry.

Methodology:

Prepare a stock solution of Direct Black 22 of known concentration in deionized water.
o Create a series of standard solutions of decreasing concentrations through serial dilution.

e Measure the absorbance of each standard solution at the maximum absorbance wavelength
(Amax = 476 nm) using a UV-Vis spectrophotometer.[4]

e Plot a calibration curve of absorbance versus concentration.

o Measure the absorbance of the unknown sample and determine its concentration using the
calibration curve.

High-Performance Liquid Chromatography (HPLC) for
Separation and Quantification

HPLC is a more specific method for the analysis of Direct Black 22, especially in complex
mixtures or for studying its degradation.

Methodology:
 Instrumentation: A standard HPLC system with a UV-Vis or diode-array detector.
e Column: A C18 reversed-phase column is typically used.

* Mobile Phase: A gradient elution is often employed, using a mixture of an aqueous buffer
(e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).
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o Detection: The detector is set to monitor the absorbance at the Amax of Direct Black 22
(476 nm).

e Quantification: Quantification is achieved by comparing the peak area of the analyte in the
sample to the peak areas of known standards.

Photo-Fenton Degradation of Direct Black 22

The Photo-Fenton process is an advanced oxidation process used to study the degradation of
organic pollutants like Direct Black 22.

Methodology:
e Prepare an aqueous solution of Direct Black 22 of a known concentration.

o Adjust the pH of the solution to an acidic range (typically around 3.0) using an appropriate
acid.

e Add a source of ferrous ions (Fe?*), such as ferrous sulfate (FeSOa).
e Add hydrogen peroxide (H20:2) to the solution.

o Expose the solution to a UV light source (e.g., a UV-C lamp) or sunlight to initiate the
reaction.

e Monitor the degradation of the dye over time by taking samples at regular intervals and
analyzing them using spectrophotometry or HPLC.

Logical Workflow for Research

The following diagram illustrates a generalized workflow for the environmental or toxicological
assessment of Direct Black 22.
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Workflow for Direct Black 22 Research

Application in Drug Development and Signaling
Pathways

Currently, there is a notable lack of scientific literature detailing the use of Direct Black 22 in
drug development, including drug delivery, as a pharmacological agent, or as a probe for
studying cellular signaling pathways. Its classification as a fluorescent dye by some commercial
suppliers appears to be inaccurate, as its chemical structure (polyazo dye) is primarily
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associated with strong light absorption rather than fluorescence. Azo dyes are not typically
fluorescent.

The primary research focus for Direct Black 22 remains in the fields of textile chemistry,
environmental science, and toxicology. Professionals in drug development should be aware of
its toxicological properties, particularly its potential for cytotoxicity and genotoxicity, especially
when considering the safety of any residual dyes in materials that may come into contact with
biological systems.

Conclusion

Direct Black 22 is a well-characterized polyazo dye with significant applications in the textile
industry. For researchers, its interest lies in its chemical reactivity, particularly in degradation
studies, and its toxicological profile. The provided data and protocols offer a foundation for
further investigation into its environmental fate and biological effects. However, its utility in the
realm of drug development and cell signaling research is not supported by current scientific
evidence. Future research may explore novel applications, but for now, its relevance to
pharmaceutical and biomedical research is primarily in the context of toxicology and safety
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the chemical properties of Direct Black 22 for
research use?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585272#what-are-the-chemical-properties-of-direct-
black-22-for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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